2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione

• CAS No.: 66177-31-9
• Molecular Formula: C13H7ClN2O2
• Molecular Weight: 258.66 g/mol
• IUPAC Name: 2-(2-chloropyridin-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C13H7ClN2O2/c14-11-10(6-3-7-15-11)16-12(17)8-4-1-2-5-9(8)13(16)18/h1-7H
• InChI Key: YQHDLIUIHNAENI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(N=CC=C3)Cl

Description

2-(2-Chloropyridin-3-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H7ClN2O2 and its molecular weight is 258.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred slurry containing 15 grams of phthalic anhydride, 13 grams of 3-amino-2-chloropyridine, one gram of toluenesulfonic acid and 200 ml. of o-dichlorobenzene was heated at reflux for 6 hours. During this heating period 100 ml. of solvent and 1.8 ml. of water were removed. After cooling to 30° C., 50 ml. of heptane and 10 ml. of water were added and stirring was continued. The solid was collected by filtration and air dried. A 99 percent yield of N-(2-chloro-3-pyridyl) phthalimide, m.p. 156°-7° C., was obtained.